5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide

• IUPAC Name: 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide
• InChI: InChI=1S/C11H9BrN2O2/c1-7-2-3-10(13-5-7)14-11(15)8-4-9(12)16-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: JMGQYMOGSJWPOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=COC(=C2)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol

Description

5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide is not fully understood. However, it has been suggested that this compound may exert its anticancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide can induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have low toxicity in normal cells, making it a promising candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide in lab experiments is its low toxicity in normal cells. This makes it a safer alternative to other anticancer agents that may have more harmful side effects. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may pose challenges in certain experimental setups.

Future Directions

There are several potential future directions for research on 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as metal ion detection and drug delivery. Finally, more in vivo studies are needed to evaluate the safety and efficacy of this compound as an anticancer agent.

Synthesis Methods

The synthesis of 5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide involves the reaction of 5-bromo-2-chloropyridine with furan-3-carboxylic acid in the presence of a base. This method has been reported to yield the desired compound in good yields and high purity.

Scientific Research Applications

5-bromo-N-(5-methylpyridin-2-yl)furan-3-carboxamide has been studied for its potential applications in various fields of research. It has been reported to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.